Cas no 2136823-77-1 ((2R)-2-amino-5-hydroxy-4-(hydroxymethyl)-4-methylpentanoic acid)

(2R)-2-amino-5-hydroxy-4-(hydroxymethyl)-4-methylpentanoic acid is a chiral non-proteinogenic amino acid characterized by its unique structural features, including a hydroxyl group at the C5 position and a hydroxymethyl substituent at the C4 methyl branch. This compound is of interest in synthetic and medicinal chemistry due to its potential as a building block for peptidomimetics or bioactive molecules. The stereochemistry at the C2 position (R-configuration) enhances its utility in enantioselective synthesis. Its polar functional groups improve solubility in aqueous systems, facilitating applications in biochemical studies. The presence of multiple hydroxyl groups also allows for further derivatization, making it a versatile intermediate in organic synthesis and drug development.
(2R)-2-amino-5-hydroxy-4-(hydroxymethyl)-4-methylpentanoic acid structure
2136823-77-1 structure
Product Name:(2R)-2-amino-5-hydroxy-4-(hydroxymethyl)-4-methylpentanoic acid
CAS No:2136823-77-1
MF:C7H15NO4
MW:177.198302507401
CID:6112331
PubChem ID:165721943
Update Time:2025-06-19

(2R)-2-amino-5-hydroxy-4-(hydroxymethyl)-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

    • (2R)-2-amino-5-hydroxy-4-(hydroxymethyl)-4-methylpentanoic acid
    • 2136823-77-1
    • EN300-1297774
    • Inchi: 1S/C7H15NO4/c1-7(3-9,4-10)2-5(8)6(11)12/h5,9-10H,2-4,8H2,1H3,(H,11,12)/t5-/m1/s1
    • InChI Key: ISPSRZJTKVPVNG-RXMQYKEDSA-N
    • SMILES: OCC(C)(CO)C[C@H](C(=O)O)N

Computed Properties

  • Exact Mass: 177.10010796g/mol
  • Monoisotopic Mass: 177.10010796g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 5
  • Complexity: 156
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -3.7
  • Topological Polar Surface Area: 104Ų

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Additional information on (2R)-2-amino-5-hydroxy-4-(hydroxymethyl)-4-methylpentanoic acid

Introduction to (2R)-2-amino-5-hydroxy-4-(hydroxymethyl)-4-methylpentanoic Acid (CAS No. 2136823-77-1)

The compound (2R)-2-amino-5-hydroxy-4-(hydroxymethyl)-4-methylpentanoic acid, identified by its CAS number 2136823-77-1, is a structurally unique molecule that has garnered significant attention in the field of chemical and biomedical research. This amino acid derivative exhibits a complex arrangement of functional groups, including amino, hydroxyl, and hydroxymethyl substituents, which contribute to its diverse biological activities and potential therapeutic applications.

Recent advancements in synthetic chemistry have enabled the efficient preparation of this compound, making it more accessible for detailed study. The synthesis of chiral compounds like (2R)-2-amino-5-hydroxy-4-(hydroxymethyl)-4-methylpentanoic acid is particularly challenging due to the need for precise stereocontrol. Modern methodologies, such as asymmetric hydrogenation and enzymatic resolution, have been employed to achieve high enantiomeric purity, which is crucial for evaluating its pharmacological properties.

One of the most intriguing aspects of this compound is its potential role in modulating biological pathways. Studies have suggested that it may interact with various enzymes and receptors, leading to effects on metabolic processes and cellular signaling. For instance, the presence of multiple hydroxyl groups suggests that it could participate in redox reactions, which are integral to numerous physiological functions. Additionally, the amino group provides a site for post-translational modifications, further enhancing its biological relevance.

The hydroxymethyl group in the molecule adds another layer of complexity, as it can engage in hydrogen bonding and other interactions with biological targets. This feature makes (2R)-2-amino-5-hydroxy-4-(hydroxymethyl)-4-methylpentanoic acid a promising candidate for drug discovery efforts aimed at developing novel therapeutics. Researchers are particularly interested in its potential applications in treating metabolic disorders and inflammatory conditions, where precise modulation of biological pathways is essential.

In vitro studies have begun to uncover the mechanistic details of how this compound exerts its effects. Initial experiments indicate that it may inhibit specific enzymes involved in glycolysis and fatty acid oxidation, thereby influencing energy metabolism. Furthermore, its ability to interact with proteins suggests that it could modulate signaling pathways related to cell growth and differentiation. These findings are consistent with emerging research on the role of amino acid derivatives in maintaining homeostasis and preventing disease.

The stereochemistry of (2R)-2-amino-5-hydroxy-4-(hydroxymethyl)-4-methylpentanoic acid is another critical factor that influences its biological activity. The (R) configuration at the second carbon position imparts unique properties that may affect how the molecule interacts with biological targets. Comparative studies with its enantiomer have revealed differences in potency and selectivity, underscoring the importance of chirality in drug design. This has spurred interest in developing methods to produce enantiomerically pure forms of this compound for more targeted therapeutic applications.

Recent breakthroughs in computational chemistry have also contributed to our understanding of this molecule's behavior. Molecular modeling studies have helped predict how it might bind to specific proteins and enzymes, providing insights into its potential mechanisms of action. These predictions are being validated through experimental work, which includes X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy. Such interdisciplinary approaches are essential for elucidating the structure-activity relationships that govern the biological effects of this compound.

The pharmaceutical industry has taken note of these findings and is exploring ways to incorporate (2R)-2-amino-5-hydroxy-4-(hydroxymethyl)-4-methylpentanoic acid into new drug candidates. Its unique structural features make it a versatile building block for designing molecules with enhanced pharmacological properties. For example, derivatives of this compound could be engineered to improve solubility or target specificity while maintaining or enhancing their biological activity. Such innovations are critical for addressing unmet medical needs and improving patient outcomes.

Future research directions include investigating the long-term effects of this compound on various biological systems. Chronic exposure studies will be essential to assess any potential toxicity or side effects associated with its use. Additionally, exploring its interactions with other molecules and pathways will provide a more comprehensive understanding of its role in health and disease. Collaborative efforts between synthetic chemists, biologists, and clinicians will be crucial in translating these findings into tangible therapeutic benefits.

In conclusion, (2R)-2-amino-5-hydroxy-4-(hydroxymethyl)-4-methylpentanoic acid (CAS No. 2136823-77-1) represents a fascinating subject of study with significant potential in biomedical research. Its complex structure, diverse functional groups, and promising biological activities make it a valuable asset for drug discovery efforts aimed at treating metabolic disorders and other diseases. As our understanding of this compound continues to grow, so too will our ability to harness its therapeutic potential for the benefit of patients worldwide.

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